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Compound of Interest

Compound Name: ES-Asa

Cat. No.: B582811 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of acetylsalicylic

acid (ASA), a well-established non-steroidal anti-inflammatory drug (NSAID), in various in vitro

experimental settings. ASA's utility in research extends beyond its anti-inflammatory properties

to its well-documented anti-cancer effects, including the induction of apoptosis and modulation

of key signaling pathways. This guide offers a summary of effective dosages, detailed

experimental procedures, and visual representations of the underlying molecular mechanisms

to facilitate the design and execution of robust in vitro studies.

Data Presentation: Effective Concentrations of
Acetylsalicylic Acid
The effective concentration of acetylsalicylic acid can vary significantly depending on the cell

line and the biological effect being investigated. The following tables summarize the half-

maximal inhibitory concentrations (IC50) and other effective dosages reported in the literature

for various cancer cell lines.

Table 1: IC50 Values of Acetylsalicylic Acid in Various Cancer Cell Lines
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Cell Line Cancer Type IC50 Value
Incubation
Time

Reference

Hep-2
Laryngeal

Carcinoma
91.2 µg/mL 48 h [1]

HepG2
Hepatocellular

Carcinoma
~15 µmol/mL 24 h [2]

SW480
Colorectal

Cancer
1.48 mM Not Specified [3]

HT-29
Colorectal

Cancer
1.98 mM Not Specified [3]

DLD-1
Colorectal

Cancer
2.92 mM Not Specified [3]

HRT-18
Colorectal

Cancer
3.12 mM Not Specified [3]

HeLa Cervical Cancer
4.172 µM (for

AS-DK143-NPs)
24 h [4]

Table 2: Effective Dosages of Acetylsalicylic Acid for Specific In Vitro Effects
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Cell Line Effect Dosage
Incubation
Time

Reference

Hep-2

Apoptosis

induction,

inhibition of

proliferation,

migration, and

invasion

100 µg/mL 12, 24, 48 h [1]

HT-29 IκBα degradation 1-10 mM 24 h [3]

Huh-7
G0/G1 phase cell

cycle arrest
2.5 mmol/L 24, 48 h [5]

Huh-7 Early apoptosis 2.5 mmol/L 48 h [5]

SK-N-SH (N)
Inhibition of

proliferation
2 mmol/L 7 days [6]

HeLa
Significant cell

death
>1 mM 24, 48 h [7]

Human

Lymphocytes

Decreased

viability
1, 3, 5 mmol/L 48 h [8][9]

B-CLL
Apoptosis

induction
1-10 mmol/L 48 h [10]

Signaling Pathways Modulated by Acetylsalicylic
Acid
Acetylsalicylic acid exerts its effects through the modulation of several key signaling pathways.

Below are graphical representations of these pathways.
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Caption: PTEN/AKT/NF-κB signaling pathway modulation by acetylsalicylic acid.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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